Cas no 1995161-18-6 (Azetidin-3-yl(2-(ethoxymethyl)piperidin-1-yl)methanone)

• Product Name: Azetidin-3-yl(2-(ethoxymethyl)piperidin-1-yl)methanone
• CAS No: 1995161-18-6
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 4776311
• Update Time: 2025-05-19

Azetidin-3-yl(2-(ethoxymethyl)piperidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• azetidin-3-yl(2-(ethoxymethyl)piperidin-1-yl)methanone
• Azetidin-3-yl(2-(ethoxymethyl)piperidin-1-yl)methanone

• Inchi： 1S/C12H22N2O2/c1-2-16-9-11-5-3-4-6-14(11)12(15)10-7-13-8-10/h10-11,13H,2-9H2,1H3
• InChI Key： SSPBOSOERYNYOG-UHFFFAOYSA-N
• SMILES： O(CC)CC1CCCCN1C(C1CNC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• XLogP3: 0.2
• Topological Polar Surface Area: 41.6

Additional information on Azetidin-3-yl(2-(ethoxymethyl)piperidin-1-yl)methanone

Comprehensive Overview of Azetidin-3-yl(2-(ethoxymethyl)piperidin-1-yl)methanone (CAS No. 1995161-18-6)

The compound Azetidin-3-yl(2-(ethoxymethyl)piperidin-1-yl)methanone (CAS No. 1995161-18-6) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, combining an azetidine ring with a piperidine moiety, make it a promising candidate for various applications, particularly in drug discovery and medicinal chemistry. Researchers are increasingly interested in this compound due to its potential to modulate biological targets, such as enzymes and receptors, which are critical in treating diseases like cancer, neurological disorders, and metabolic conditions.

One of the key reasons for the growing interest in Azetidin-3-yl(2-(ethoxymethyl)piperidin-1-yl)methanone is its versatility in synthetic chemistry. The presence of both azetidine and piperidine rings allows for diverse chemical modifications, enabling the development of novel derivatives with enhanced pharmacological properties. This adaptability aligns with current trends in fragment-based drug design and scaffold hopping, where researchers seek to optimize molecular frameworks for improved efficacy and safety. Additionally, the compound's ethoxymethyl side chain introduces further opportunities for fine-tuning solubility and bioavailability, addressing common challenges in drug formulation.

In the context of modern drug discovery, Azetidin-3-yl(2-(ethoxymethyl)piperidin-1-yl)methanone exemplifies the shift toward small-molecule therapeutics with precise target engagement. Its structural complexity and functional groups make it a valuable tool for studying protein-ligand interactions, a hot topic in computational chemistry and AI-driven drug discovery. Recent advancements in machine learning and molecular docking have further highlighted the potential of such compounds in virtual screening campaigns, where they serve as starting points for identifying lead compounds with desirable properties.

From a synthetic perspective, the preparation of Azetidin-3-yl(2-(ethoxymethyl)piperidin-1-yl)methanone involves multi-step organic transformations, often requiring careful optimization of reaction conditions. Chemists are particularly interested in developing efficient and scalable routes to this compound, as it could reduce production costs and accelerate its adoption in research. The use of green chemistry principles, such as catalytic methods and solvent minimization, is also a focal point, reflecting broader industry trends toward sustainable practices.

Beyond its pharmaceutical applications, Azetidin-3-yl(2-(ethoxymethyl)piperidin-1-yl)methanone has potential uses in agrochemicals and materials science. Its structural motifs are reminiscent of those found in bioactive molecules used for crop protection, suggesting possible applications in developing new pesticides or herbicides. Similarly, the compound's rigid yet flexible framework could inspire innovations in functional materials, such as polymers or coatings with tailored properties.

In summary, Azetidin-3-yl(2-(ethoxymethyl)piperidin-1-yl)methanone (CAS No. 1995161-18-6) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications, coupled with the growing demand for innovative therapeutic and industrial solutions, position it as a compound of significant scientific and commercial interest. As research continues to uncover its full potential, this molecule is likely to remain a focal point in the quest for next-generation chemical entities.